Cas no 7783-90-6 (Silver Chloride)

• Product Name: Silver Chloride
• CAS No: 7783-90-6
• MF: AgCl
• MW: 143.321201324463
• MDL: MFCD00003399
• CID: 47847
• PubChem ID: 24868493
• Update Time: 2025-07-21

Silver Chloride Chemical and Physical Properties

Names and Identifiers

• Silver(I)Chloride
• SILVER CHLORIDE
• Silver chloride (AgCl)
• Silver monochloride
• SILVER CHLORIDE PURE
• chlorosilver
• R (METALS BASIS)
• Silver(I) chloride
• clorruro d'argento
• Silver chloride, ReagentPlus(R), 99%
• Chlorure d'argent
• EPA Pesticide Chemical Code 072506
• Silver chloride, p.a., 99.6%
• Silver( centn)Chloride
• Silver chloride(AgCl)
• Silver(I) chloride, Premion
• EC 232-033-3
• cloruro de plata
• 7783-90-6
• Silver monochloride Mark II
• Silver chloride, SAJ special grade, >=99.5%
• Silver chloride, 99.999% trace metals basis
• Q216918
• CS-0031738
• Silver chloride crystal optic disc, 25mm x 4mm, polished both sides
• Silver chloride, anhydrous, beads, -10 mesh, 99.998% trace metals basis
• Silver(I) chloride, ultra dry
• Silver chloride crystal optic disc, 13mm x 2mm, polished both sides
• Silver chloride, purum, >=99.5%
• EINECS 232-033-3
• FT-0693927
• Sanitizer Hand and Skin Care
• cloreto de prata
• AKOS024438107
• Caswell No. 735A
• AgCl
• Mark II
• UNII-MWB0804EO7
• HKZLPVFGJNLROG-UHFFFAOYSA-M
• MWB0804EO7
• Silver chloride crystal optic disc, 13mm x 1mm, polished both sides
• DTXCID2015251
• HY-W019929
• Silver chloride, 99.5%
• 232-033-3
• Silver (I) chloride
• Silver Chloride

• MDL： MFCD00003399
• Inchi： 1S/Ag.ClH/h;1H/q+1;/p-1
• InChI Key： HKZLPVFGJNLROG-UHFFFAOYSA-M
• SMILES： [Ag]Cl

Computed Properties

• Exact Mass: 141.87400
• Monoisotopic Mass: 141.873946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White powder. The light turns purple and gradually turns black.
• Density: 5.56
• Melting Point: 455 °C (lit.)
• Boiling Point: 1550 ºC
• Flash Point: 1550°C
• Refractive Index: n20/D 2.0668(lit.)
• Solubility: 0.00188g/l
• Water Partition Coefficient: 1.93 mg/L (25 ºC)
• Stability/Shelf Life: Stable, but discolours in light.
• PSA: 0.00000
• LogP: 0.68950
• Vapor Pressure: 1 mmHg ( 912 °C)
• Merck: 14,8509
• Sensitiveness: Light Sensitive

Silver Chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8
• RTECS：VW3563000
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Silver Chloride

Professional Introduction to Silver Chloride (CAS No. 7783-90-6)

Silver chloride, with the chemical formula AgCl, is a white crystalline solid that has been widely studied and utilized in various scientific and industrial applications. Its CAS number, CAS No. 7783-90-6, uniquely identifies it in the chemical industry and research communities. This compound is particularly notable for its applications in photography, medicine, and environmental science, among others.

The unique properties of silver chloride make it an excellent candidate for a wide range of uses. For instance, in the field of medicine, silver chloride has been explored for its antimicrobial properties. Recent studies have highlighted its potential in developing novel antimicrobial agents that could combat drug-resistant bacteria. The mechanism by which silver chloride exerts its antimicrobial effect is primarily through the release of silver ions, which disrupt bacterial cell membranes and interfere with essential metabolic processes.

In addition to its medical applications, silver chloride plays a crucial role in photography. Historically, it was a key component in black and white photographic films and papers due to its sensitivity to light. While digital photography has largely replaced traditional film photography, silver chloride continues to be used in specialized imaging techniques. For example, it is employed in certain types of X-ray imaging and infrared detection systems where its light-sensitive properties are highly beneficial.

Recent advancements in environmental science have also demonstrated the utility of silver chloride in water purification systems. Its ability to neutralize harmful pathogens makes it an effective component in disinfectant solutions used for treating drinking water and wastewater. Moreover, research has shown that silver chloride can be integrated into nanoscale structures, enhancing its efficiency in water purification applications.

The synthesis of silver chloride is typically achieved through the reaction between a soluble silver salt, such as silver nitrate, and a chlorinating agent like sodium chloride. This reaction is commonly carried out in aqueous solution and results in the precipitation of silver chloride as a white solid. The purity of the resulting product can be influenced by factors such as reaction temperature, concentration of reactants, and presence of impurities.

In terms of industrial applications, silver chloride is used in the production of various chemical intermediates and specialty chemicals. Its stability under a wide range of conditions makes it a reliable material for these processes. Additionally, researchers are exploring its use in energy storage devices, such as supercapacitors, where its electrical properties could contribute to more efficient energy storage solutions.

The safety profile of silver chloride is another area of interest. While it is generally considered non-toxic at typical exposure levels, prolonged or high-level exposure can lead to health issues. Therefore, appropriate handling procedures must be followed when working with this compound. Safety measures include using personal protective equipment (PPE) such as gloves and goggles, and ensuring proper ventilation in work areas.

Future research directions for silver chloride are focused on expanding its applications and improving its performance characteristics. For instance, scientists are investigating ways to enhance its antimicrobial efficacy by modifying its structure or combining it with other compounds. Similarly, efforts are being made to develop more sustainable methods for synthesizing silver chloride that minimize environmental impact.

In conclusion, silver chloride (CAS No. 7783-90-6) is a versatile compound with significant applications across multiple industries. Its unique properties have made it indispensable in fields ranging from medicine to environmental science. As research continues to uncover new uses and improve existing ones, the importance of silver chloride is likely to grow even further.